Cas no 93839-17-9 (2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile)

2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile structure
93839-17-9 structure
Product Name:2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile
CAS No:93839-17-9
MF:C10H7ClFNO
MW:211.620085000992
CID:805508
PubChem ID:3022525
Update Time:2025-04-19

2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, a-acetyl-2-chloro-6-fluoro-
    • 2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile
    • acetyl(2-chloro-6-fluorophenyl)acetonitrile
    • EN300-67074
    • alpha-Acetyl-2-chloro-6-fluorobenzeneacetonitrile
    • AKOS009354626
    • Benzeneacetonitrile, alpha-acetyl-2-chloro-6-fluoro-
    • DTXSID60917665
    • NS00063625
    • Z385375714
    • 93839-17-9
    • EINECS 298-787-0
    • SCHEMBL22055505
    • CS-0257359
    • L3F5AFM9G8
    • DARQRNNQPWWWJT-UHFFFAOYSA-N
    • Inchi: 1S/C10H7ClFNO/c1-6(14)7(5-13)10-8(11)3-2-4-9(10)12/h2-4,7H,1H3
    • InChI Key: DARQRNNQPWWWJT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1C(C#N)C(C)=O)F

Computed Properties

  • Exact Mass: 211.02
  • Monoisotopic Mass: 211.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • Density: 1.3
  • Boiling Point: 258°Cat760mmHg
  • Flash Point: 109.8°C
  • Refractive Index: 1.525

2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C377303-50mg
2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile
93839-17-9
50mg
$ 70.00 2022-04-01
TRC
C377303-100mg
2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile
93839-17-9
100mg
$ 95.00 2022-04-01
TRC
C377303-500mg
2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile
93839-17-9
500mg
$ 365.00 2022-04-01
Enamine
EN300-67074-0.05g
2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile
93839-17-9 95.0%
0.05g
$53.0 2025-03-21
Enamine
EN300-67074-0.1g
2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile
93839-17-9 95.0%
0.1g
$83.0 2025-03-21
Enamine
EN300-67074-0.25g
2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile
93839-17-9 95.0%
0.25g
$116.0 2025-03-21
Enamine
EN300-67074-0.5g
2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile
93839-17-9 95.0%
0.5g
$218.0 2025-03-21
Enamine
EN300-67074-1.0g
2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile
93839-17-9 95.0%
1.0g
$314.0 2025-03-21
Enamine
EN300-67074-2.5g
2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile
93839-17-9 95.0%
2.5g
$614.0 2025-03-21
Enamine
EN300-67074-5.0g
2-(2-chloro-6-fluorophenyl)-3-oxobutanenitrile
93839-17-9 95.0%
5.0g
$908.0 2025-03-21
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd